Cas no 1157713-52-4 (2-{[1-(2-Fluoro-4-methoxyphenyl)ethyl]amino}ethan-1-ol)

• Product Name: 2-{[1-(2-Fluoro-4-methoxyphenyl)ethyl]amino}ethan-1-ol
• CAS No: 1157713-52-4
• MF: C₁₁H₁₆FNO₂
• MW: 213.248646736145
• CID: 5206070
• Update Time: 2025-11-05

2-{[1-(2-Fluoro-4-methoxyphenyl)ethyl]amino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(2-fluoro-4-methoxyphenyl)ethyl]amino}ethan-1-ol
• 2-((1-(2-Fluoro-4-methoxyphenyl)ethyl)amino)ethan-1-ol
• Ethanol, 2-[[1-(2-fluoro-4-methoxyphenyl)ethyl]amino]-
• 2-{[1-(2-Fluoro-4-methoxyphenyl)ethyl]amino}ethan-1-ol

• Inchi： 1S/C11H16FNO2/c1-8(13-5-6-14)10-4-3-9(15-2)7-11(10)12/h3-4,7-8,13-14H,5-6H2,1-2H3
• InChI Key： DETWEJFVSJHMJC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)NCCO)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 180
• XLogP3: 1.1
• Topological Polar Surface Area: 41.5

Additional information on 2-{[1-(2-Fluoro-4-methoxyphenyl)ethyl]amino}ethan-1-ol

Research Brief on 2-{[1-(2-Fluoro-4-methoxyphenyl)ethyl]amino}ethan-1-ol (CAS: 1157713-52-4): Recent Advances and Applications

The compound 2-{[1-(2-Fluoro-4-methoxyphenyl)ethyl]amino}ethan-1-ol (CAS: 1157713-52-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the fluoro-methoxy phenyl group and the ethanolamine moiety, make it a versatile scaffold for designing drugs targeting central nervous system (CNS) disorders and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability.

In terms of pharmacological activity, 2-{[1-(2-Fluoro-4-methoxyphenyl)ethyl]amino}ethan-1-ol has shown promising results in preclinical models of neuropathic pain and depression. Researchers have identified its ability to modulate both adrenergic and serotonergic pathways, suggesting potential multimodal mechanisms of action. Notably, its metabolite profile exhibits favorable pharmacokinetic properties, with a half-life suitable for once-daily dosing in potential clinical applications.

The compound's safety profile has been extensively evaluated in recent toxicological studies. Data from in vitro and in vivo models indicate a wide therapeutic window, with minimal off-target effects at clinically relevant concentrations. However, researchers caution that further studies are needed to fully characterize its long-term safety, particularly regarding potential hepatic metabolism pathways.

From a chemical perspective, novel synthetic routes for 1157713-52-4 have been developed to improve yield and purity. A 2024 patent application describes an optimized asymmetric synthesis method that achieves >99% enantiomeric purity, addressing previous challenges in stereochemical control. This advancement is particularly significant for pharmaceutical applications where chirality often determines biological activity.

Looking forward, the research community anticipates expanded applications of this compound in targeted drug delivery systems. Its structural features make it amenable to conjugation with various drug carriers, and preliminary studies suggest potential in antibody-drug conjugate (ADC) development for oncology indications. Current research efforts are focusing on structure-activity relationship (SAR) studies to further optimize its therapeutic potential.

In conclusion, 2-{[1-(2-Fluoro-4-methoxyphenyl)ethyl]amino}ethan-1-ol represents a promising chemical entity with diverse pharmaceutical applications. The recent advancements in its synthesis, characterization, and biological evaluation underscore its potential as a valuable tool in medicinal chemistry and drug discovery. Continued research in this area is expected to yield novel therapeutic candidates addressing unmet medical needs in neurology and beyond.